Cas no 2228861-74-1 (1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2228861-74-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5819549
• PubChem ID: 165663592
• Update Time: 2025-06-15

1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid
• 2228861-74-1
• EN300-2001359

• Inchi： 1S/C9H12N2O3/c1-9(4-14-5-9)7-6(8(12)13)3-10-11(7)2/h3H,4-5H2,1-2H3,(H,12,13)
• InChI Key： AUWISGNCXZUKSP-UHFFFAOYSA-N
• SMILES： O1CC(C)(C2=C(C(=O)O)C=NN2C)C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228861-74-1)

1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228861-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrazole-carboxylic acid family, which is known for its versatile applications in drug discovery and material science. Its molecular structure combines a methyloxetane moiety with a pyrazole ring, offering distinct reactivity and potential biological activity. Researchers are particularly interested in its role as a building block for synthesizing novel small-molecule inhibitors and biologically active compounds.

The growing demand for heterocyclic compounds like 1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid is driven by their utility in medicinal chemistry and crop protection. Recent studies highlight its potential as a key intermediate in the development of anti-inflammatory agents and pesticide formulations. The oxetane group in its structure enhances metabolic stability, making it a valuable candidate for drug design. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of customized chemical libraries for high-throughput screening.

In the context of green chemistry, 1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid aligns with the industry's shift toward sustainable synthesis methods. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to produce this compound with minimal environmental impact. Its compatibility with biodegradable solvents further underscores its relevance in modern eco-friendly chemical processes. These advancements address common user queries such as "How to synthesize pyrazole derivatives sustainably?" and "What are the applications of oxetane in drug discovery?".

The compound's physicochemical properties, including its solubility and thermal stability, have been extensively characterized to facilitate its integration into industrial-scale production. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to ensure high purity, a critical factor for pharmaceutical-grade intermediates. This focus on quality control resonates with frequently searched topics like "How to purify pyrazole-carboxylic acids?" and "What analytical methods are used for CAS 2228861-74-1?".

Looking ahead, 1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid is poised to play a pivotal role in emerging fields such as precision medicine and smart agrochemicals. Its adaptability to structure-activity relationship (SAR) studies makes it a promising candidate for targeted therapies. Furthermore, collaborations between academic institutions and industrial partners are accelerating its commercialization, addressing market needs for innovative chemical solutions. This aligns with trending searches like "Latest breakthroughs in pyrazole chemistry" and "Future trends in heterocyclic compound applications".

In summary, 1-methyl-5-(3-methyloxetan-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228861-74-1) represents a cutting-edge example of how molecular design can drive advancements in multiple industries. Its combination of structural novelty, functional versatility, and synthetic accessibility ensures its continued relevance in both research and practical applications. As the scientific community explores its full potential, this compound is likely to remain a focal point for innovation in organic synthesis and applied chemistry.